![molecular formula C7H5I2NO3 B3029145 1,4-Diiodo-2-methoxy-5-nitrobenzene CAS No. 55215-55-9](/img/structure/B3029145.png)
1,4-Diiodo-2-methoxy-5-nitrobenzene
Overview
Description
1,4-Diiodo-2-methoxy-5-nitrobenzene is a chemical compound with the CAS Number: 55215-55-9 . It has a molecular weight of 404.93 . The IUPAC name for this compound is 1,4-diiodo-2-methoxy-5-nitrobenzene .
Molecular Structure Analysis
The molecular formula of 1,4-Diiodo-2-methoxy-5-nitrobenzene is C7H5I2NO3 . Unfortunately, the specific details about its molecular structure are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-Diiodo-2-methoxy-5-nitrobenzene include a molecular weight of 404.93 . The compound is stored at room temperature . Unfortunately, the search results do not provide more specific details about its physical and chemical properties.Scientific Research Applications
Preparation of Amino Compounds
A synthetic method, known as methoxy technology, can be applied in the preparation of amino compounds using 1,4-Diiodo-2-methoxy-5-nitrobenzene . This method can solve problems related to non-environmental protection, high cost, and many by-products, and achieve easy scale-up production.
Chemical Instrumentation
1,4-Diiodo-2-methoxy-5-nitrobenzene can be used in the development of chemical instruments and methods . The specific applications in this field are not detailed in the available resources.
Pharmacokinetics
The compound has been analyzed for its pharmacokinetic properties . It has been found to be BBB permeant and a CYP1A2 and CYP2C9 inhibitor . These properties suggest potential applications in drug development and delivery.
Safety Studies
Safety studies have been conducted on 1,4-Diiodo-2-methoxy-5-nitrobenzene . Understanding the safety profile of a compound is crucial in many fields, including drug development, environmental science, and industrial applications.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that nitrobenzene derivatives often interact with various enzymes and proteins within the cell, altering their function .
Mode of Action
1,4-Diiodo-2-methoxy-5-nitrobenzene, like other nitrobenzene derivatives, likely undergoes electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that nitrobenzene derivatives can influence various biochemical pathways depending on their specific targets .
Pharmacokinetics
These properties greatly influence the bioavailability of the compound .
Result of Action
The effects would depend on the specific targets and pathways influenced by the compound .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,4-Diiodo-2-methoxy-5-nitrobenzene. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability .
properties
IUPAC Name |
1,4-diiodo-2-methoxy-5-nitrobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5I2NO3/c1-13-7-3-4(8)6(10(11)12)2-5(7)9/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHHITWDCJKUHAS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)I)[N+](=O)[O-])I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5I2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601295002 | |
Record name | 1,4-Diiodo-2-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601295002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.93 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Diiodo-2-methoxy-5-nitrobenzene | |
CAS RN |
55215-55-9 | |
Record name | 1,4-Diiodo-2-methoxy-5-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55215-55-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Diiodo-2-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601295002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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